Cas no 67651-47-2 (azepane-1-carboxamide)
Azepane-1-carboxamide is a heterocyclic organic compound featuring a seven-membered azepane ring with a carboxamide functional group. This structure imparts versatility in synthetic chemistry, particularly in pharmaceutical and agrochemical applications, where it serves as a key intermediate or scaffold. The compound's rigid yet flexible ring system enhances binding affinity in molecular interactions, making it valuable for drug discovery. Its carboxamide moiety further allows for derivatization, enabling the introduction of diverse substituents to modulate physicochemical properties. Azepane-1-carboxamide is often utilized in the development of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its balanced lipophilicity and hydrogen-bonding capacity. Proper handling and storage under inert conditions are recommended to maintain stability.
azepane-1-carboxamide structure
Product Name:azepane-1-carboxamide
CAS No:67651-47-2
MF:C7H14N2O
MW:142.198861598969
CID:530022
PubChem ID:3715203
Update Time:2025-05-28
azepane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-1-carboxamide,hexahydro-
- 1H-Azepine-1-carboxamide,hexahydro-(9CI)
- azepane-1-carboxamide
- AZEPANE-1-CARBOXYLIC ACID AMIDE
- AC1MVXPH
- AC1Q4ZTI
- CTK8F7888
- Hexahydro-azepin-1-carbamid
- hexahydro-azepine-1-carboxamide
- N,N-hexamethyleneurea
- SureCN2778162
- DTXSID50395418
- Z56912098
- 67651-47-2
- AKOS000122470
- EN300-05831
- SCHEMBL2778162
- G19621
-
- Inchi: 1S/C7H14N2O/c8-7(10)9-5-3-1-2-4-6-9/h1-6H2,(H2,8,10)
- InChI Key: YQRJTOFQAJAHEN-UHFFFAOYSA-N
- SMILES: O=C(N)N1CCCCCC1
Computed Properties
- Exact Mass: 142.11072
- Monoisotopic Mass: 142.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- Density: 1.063
- Boiling Point: 246.7°Cat760mmHg
- Flash Point: 103°C
- Refractive Index: 1.5
- PSA: 46.33
azepane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-278713-1 g |
Azepane-1-carboxylic acid amide, |
67651-47-2 | 1g |
¥2,512.00 | 2023-07-11 | ||
| eNovation Chemicals LLC | Y1247325-100mg |
1H-Azepine-1-carboxamide,hexahydro-(9CI) |
67651-47-2 | 98% | 100mg |
$420 | 2024-06-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN15132-1G |
azepane-1-carboxamide |
67651-47-2 | 95% | 1g |
¥ 1,471.00 | 2023-03-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN15132-5G |
azepane-1-carboxamide |
67651-47-2 | 95% | 5g |
¥ 4,507.00 | 2023-03-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN15132-10G |
azepane-1-carboxamide |
67651-47-2 | 95% | 10g |
¥ 6,692.00 | 2023-03-14 | |
| Enamine | EN300-05831-0.05g |
azepane-1-carboxamide |
67651-47-2 | 95% | 0.05g |
$50.0 | 2023-10-28 | |
| Enamine | EN300-05831-0.1g |
azepane-1-carboxamide |
67651-47-2 | 95% | 0.1g |
$77.0 | 2023-10-28 | |
| Enamine | EN300-05831-0.25g |
azepane-1-carboxamide |
67651-47-2 | 95% | 0.25g |
$110.0 | 2023-10-28 | |
| Enamine | EN300-05831-0.5g |
azepane-1-carboxamide |
67651-47-2 | 95% | 0.5g |
$209.0 | 2023-10-28 | |
| Enamine | EN300-05831-1.0g |
azepane-1-carboxamide |
67651-47-2 | 95% | 1g |
$299.0 | 2023-05-03 |
azepane-1-carboxamide Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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